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Compound Focus: Lancilactone A

CAS No.: 218915-15-2

Cat. No.: S532419

Chemical Identity of Lancilactone A

Lancilactone A is defined as a triterpene lactone [1]. Triterpenes are a class of chemical compounds
composed of six isoprene units with the molecular formula C3zoHas [2]. The following table summarizes its

core chemical properties:

Property Description

CAS Number 218915-15-2 [1]

Molecular Formula C30H400s [1]

Molecular Weight 480.64 g/mol [1]

Chemical Class Triterpene lactone [1]

Storage Powder: -20°C for 3 years; in solvent: -80°C for 1 year [1]

Reported Biological Activity of Lancilactone C

Recent breakthroughs have focused on Lancilactone C, a compound closely related to Lancilactone A

within the same family. The key findings are summarized below [3] [4] [5].
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Property Description
Biological Inhibition of HIV replication [3] [4] [5]
Activity

Experimental
Model

Cytotoxicity

Significance

H9 lymphocytes [5]

Non-cytotoxic in mammalian cells [3] [4] [5]

Potential as a lead candidate for developing novel anti-HIV drugs due to its
efficacy and lack of cytotoxicity [3] [4].

Total Synthesis and Structure Revision of Lancilactone

C

A research group at Kyoto University achieved the first total synthesis of Lancilactone C, which led to a

critical revision of its originally proposed chemical structure [3] [4] [5].

Key Synthetic Strategy

The synthesis was accomplished via a domino reaction sequence that efficiently constructed its unique

seven-membered ring system. This sequence involved [5]:

e A[4 + 3] cycloaddition

e Oxidation

e A Diels-Alder reaction

¢ Elimination

e Electrocyclization

This synthetic approach was inspired by the compound's plausible biosynthetic pathway [5]. The

experimental workflow for this process is summarized in the following diagram.
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(Start: Precursor Molecules)

End: True Structure of
Lancilactone C
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Protocol Insights: Structure Revision

The total synthesis proved that the originally proposed structure for Lancilactone C was incorrect. The
synthetic team derived the true structure by comparing their synthetic compounds to natural samples using

spectral data and insights from biosynthesis [3] [4]. The relationship between the proposed and true

structures is illustrated below.

Initial Isolation from Nature

Click to download full resolution via product page

Application Notes for Research Scientists
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e Lead Compound Optimization: The successful total synthesis of Lancilactone C opens avenues for
structural optimization [3] [4]. Researchers can now systematically create analogs to improve anti-
HIV potency, optimize pharmacokinetic properties, and reduce potential toxicity.

¢ Synthetic Methodology: The domino electrocyclization strategy is a powerful tool for constructing
complex triterpenoid skeletons [5]. This protocol can be adapted to synthesize other lancilactones
and related natural products with similar ring systems for structure-activity relationship (SAR) studies.

¢ Mechanistic Studies: The non-cytotoxic nature of Lancilactone C makes it an attractive candidate for
probing novel mechanisms of HIV inhibition [3]. Future work should focus on identifying its specific
molecular target within the HIV replication cycle.

¢ Addressing Drug Development Challenges: A key advantage of this research line is the potential to
develop "less problematic anti-HIV drugs" that could alleviate the burden of continuous medication
and complex multi-drug therapies for patients [4].

Knowledge Gaps and Future Directions

¢ Lancilactone A Bioactivity: While Lancilactone A is identified as a triterpene lactone, its specific
biological activities and molecular targets require experimental investigation [1].

¢ Mechanism of Action: The precise mechanism by which Lancilactone C inhibits HIV replication
remains unknown and is a critical area for future research [3] [5].

¢ In Vivo Validation: The promising in vitro data for Lancilactone C needs to be followed up with in vivo
studies in appropriate animal models to validate its efficacy and safety profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Lancilactone A triterpenoid biological activity]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b532419#lancilactone-a-triterpenoid-

biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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